Cas no 850623-61-9 (Potassium (4-Butoxyphenyl)-trifluoro-boranuide)

• Product Name: Potassium (4-Butoxyphenyl)-trifluoro-boranuide
• CAS No: 850623-61-9
• MF: C₁₀H₁₃BF₃KO
• MW: 256.114134550095
• MDL: MFCD04115755
• CID: 720566
• PubChem ID: 44717219
• Update Time: 2025-06-07

Potassium (4-Butoxyphenyl)-trifluoro-boranuide Chemical and Physical Properties

Names and Identifiers

• Potassium (4-butoxyphenyl)trifluoroborate
• Potassium(4-Butoxyphenyl)Trifluorborate
• Potassium 4-n-butoxyphenyltrifluoroborate
• potassium (4-butoxyphenyl)-trifluoro-boranuide
• Potassium (4-n-butoxyphenyl)trifluorate
• potassium,(4-butoxyphenyl)-trifluoroboranuide
• AB20554
• Potassium(4-butoxyphenyl)trifluoroborate
• Potassium (4-butoxyphenyl)(trifluoro)borate(1-)
• POTASSIUM (4-BUTOXYPHENYL)TRIFLUOROBORANUIDE
• potassium;(4-butoxyphenyl)-trifluoroboranuide
• DTXSID10660119
• AKOS012988453
• D71354
• MFCD04115755
• 850623-61-9
• Potassium (4-n-butoxyphenyl)trifluoroborate
• AS-2926
• EN300-7392068
• Potassium (4-Butoxyphenyl)-trifluoro-boranuide

• MDL： MFCD04115755
• Inchi： 1S/C10H13BF3O.K/c1-2-3-8-15-10-6-4-9(5-7-10)11(12,13)14;/h4-7H,2-3,8H2,1H3;/q-1;+1
• InChI Key： UEVIEKRZQJRPGE-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC(=CC=1)OCCCC)(F)F

Computed Properties

• Exact Mass: 256.06500
• Monoisotopic Mass: 256.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Melting Point: >300
• PSA: 9.23000
• LogP: 2.91990

Potassium (4-Butoxyphenyl)-trifluoro-boranuide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：